3-Fluoro-3-Methylpyrrolidine p-Toluenesulfonate

Core Science & Biosynthesis

3-Fluoro-3-methylpyrrolidine p-toluenesulfonate chemical structure and properties

Structure, Properties, and Applications in Medicinal Chemistry

Executive Summary

3-Fluoro-3-methylpyrrolidine p-toluenesulfonate is a specialized heterocyclic building block used primarily in the optimization of small-molecule therapeutics. Characterized by the gem-fluoro-methyl substitution pattern at the C3 position of the pyrrolidine ring, this compound serves as a critical bioisostere for 3-hydroxypyrrolidines or unsubstituted pyrrolidines.

The introduction of the fluorine atom adjacent to a quaternary center imparts unique electronic and conformational biases—often referred to as the "Fluorine Effect"—which can significantly enhance metabolic stability, membrane permeability, and ligand-target binding affinity. This guide details the structural characteristics, synthetic pathways, and strategic applications of this scaffold in modern drug discovery.[1][2][3]

Part 1: Chemical Identity & Structural Analysis

Chemical Data Matrix

The p-toluenesulfonate (tosylate) salt form is preferred over the free base or hydrochloride salt in many process chemistry applications due to its superior crystallinity, non-hygroscopic nature, and precise stoichiometry.

Property	Data
Chemical Name	3-Fluoro-3-methylpyrrolidine p-toluenesulfonate
Common Synonyms	3-Fluoro-3-methylpyrrolidinium tosylate; 3-Fluoro-3-methylpyrrolidine 4-methylbenzenesulfonate
Molecular Formula	C₅H₁₀FN[4] · C₇H₈O₃S (Salt) / C₁₂H₁₈FNO₃S (Total)
Molecular Weight	275.34 g/mol
CAS Number	Variable by enantiomer (e.g., (R)-Free Base: 1637430-83-1; Generic Salt: See MSDS)
Physical State	White to off-white crystalline solid
Solubility	Soluble in DMSO, Methanol, Water; Sparingly soluble in non-polar solvents
Key Functional Groups	Secondary Amine (masked as salt), Tertiary Fluoride, Sulfonate anion

Structural Dynamics: The Gem-Fluoro-Methyl Effect

The 3-fluoro-3-methyl substitution is not merely a decorative change; it fundamentally alters the pyrrolidine ring's puckering.

• Conformational Locking: The high electronegativity of fluorine (Gauche effect) and the steric bulk of the methyl group restrict the pyrrolidine ring's pseudorotation. This creates a defined vector for the amine nitrogen lone pair, potentially reducing the entropic penalty upon binding to a protein target.

• Basicity Modulation: The electron-withdrawing fluorine atom (inductive effect, -I) lowers the pKa of the pyrrolidine nitrogen compared to the non-fluorinated analog (approx. 1–2 pKa units). This is crucial for optimizing oral bioavailability and blood-brain barrier (BBB) penetration.

Part 2: Synthesis & Manufacturing Protocols

The synthesis of 3-fluoro-3-methylpyrrolidine derivatives typically proceeds via deoxofluorination of a tertiary alcohol precursor. The tosylate salt is formed in the final step to ensure product stability.

Synthetic Route Visualization

The following diagram outlines the standard "Deoxofluorination Strategy" used to access this scaffold.

Detailed Experimental Protocol (General Procedure)

Step 1: Grignard Addition

• Dissolve N-Boc-3-pyrrolidinone in anhydrous THF under nitrogen.

• Cool to -78°C. Add Methylmagnesium bromide (MeMgBr) dropwise.

• Allow to warm to 0°C. Quench with saturated NH₄Cl.

• Extract with EtOAc, dry over MgSO₄, and concentrate to yield N-Boc-3-methyl-3-pyrrolidinol.

Step 2: Deoxofluorination (Critical Step)

• Reagent: Diethylaminosulfur trifluoride (DAST) or XtalFluor-E (safer alternative).

• Protocol: Dissolve alcohol from Step 1 in DCM at -78°C. Add DAST dropwise. Stir at room temperature for 12 hours.

• Note: This reaction converts the C-OH bond to a C-F bond. Safety precaution: DAST can be explosive; maintain strict temperature control.

Step 3: Deprotection & Tosylate Formation

• Dissolve the fluorinated intermediate in a minimal amount of Methanol or Ethyl Acetate.

• Add p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (1.05 equivalents).

• If Boc protection is used, the acid will cleave the Boc group (heating may be required, or use TFA first, then exchange counterion).

  • Refined Method: Deprotect with HCl/Dioxane first to isolate the crude amine, then treat with p-TsOH in EtOAc to precipitate the pure tosylate salt.

• Filter the white precipitate and wash with cold ether.

Part 3: Applications in Drug Discovery[2][3]

Strategic Utility

This scaffold is widely used in "Lead Optimization" phases.

• Metabolic Blocking: The C3 position of pyrrolidine is a common site for oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes. Substituting hydrogen with fluorine (C-F bond energy ~116 kcal/mol vs C-H ~99 kcal/mol) blocks this metabolic soft spot, extending the drug's half-life (

  ).

• Lipophilicity Tuning: The methyl group increases lipophilicity (

  ), aiding membrane permeability, while the fluorine atom modulates this effect, preventing the molecule from becoming too hydrophobic (which increases plasma protein binding).

Decision Logic for Medicinal Chemists

Use the following logic tree to determine when to deploy this scaffold.

Part 4: Handling, Safety, and Stability

Stability Profile

• Hygroscopicity: The p-toluenesulfonate salt is generally less hygroscopic than the hydrochloride salt, making it easier to weigh and handle in open air during compound management.

• Thermal Stability: Stable up to melting points typically >130°C (compound specific). Avoid strong bases which will liberate the volatile free amine.

Safety Protocols (GHS Standards)

• Signal Word: DANGER

• Hazard Statements:

  • H314/H318: Causes severe skin burns and eye damage (attributed to the acidic nature of the sulfonic acid component and the amine).

  • H302: Harmful if swallowed.[5]

• PPE Requirements:

  • Nitrile gloves (0.11 mm min thickness).

  • Chemical safety goggles + Face shield.

  • Work within a fume hood to avoid inhalation of dust.

References

• Sigma-Aldrich. 3-Fluoro-3-methylpyrrolidine p-toluenesulfonate Product Specification. Accessed via Sigma-Aldrich Catalog.

• Piron, K., et al. (2012).[6] "Synthesis of 3-fluoropyrrolidines and 3-fluoroazetidines." Arkivoc, 2012(5), 6-15.[6] (Describes the fundamental synthesis of fluoro-methyl pyrrolidine cores).

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. (Authoritative review on the "Fluorine Effect" and metabolic stability).

• National Center for Biotechnology Information. PubChem Compound Summary for substituted pyrrolidines. (General physical property data).

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (R)-(3-Fluoropyrrolidin-3-YL)methanol | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 3-[(3-Fluorophenyl)methyl]pyrrolidine | C11H14FN | CID 53409273 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Technical Guide to 3,3-Disubstituted Pyrrolidine Derivatives for Structure-Activity Relationship (SAR) Studies

Prepared by a Senior Application Scientist

Abstract

The pyrrolidine ring is a cornerstone of medicinal chemistry, prized for its prevalence in natural products and its ability to confer favorable physicochemical properties to drug candidates.[1][2][3] This guide focuses on the 3,3-disubstituted pyrrolidine scaffold, a motif of increasing importance that introduces a quaternary stereocenter, enabling a nuanced, three-dimensional exploration of chemical space.[1][2] Such substitution patterns can lead to compounds with enhanced potency, selectivity, and metabolic stability. This document provides an in-depth overview of synthetic strategies, protocols, and the logic behind designing and executing Structure-Activity Relationship (SAR) studies for this promising class of molecules.

The Strategic Advantage of 3,3-Disubstitution

The five-membered, saturated pyrrolidine ring is a versatile scaffold that allows for efficient exploration of pharmacophore space due to its sp³-hybridized nature and non-planar structure.[1][2] Introducing two substituents at the C3 position offers several distinct advantages in drug design:

• Creation of a Quaternary Center: This fixes the conformation of the substituents, reducing the entropic penalty upon binding to a biological target and often leading to increased potency.

• Exploration of 3D Space: The substituents project into distinct vectors, allowing for fine-tuning of interactions within a binding pocket. This is crucial for achieving selectivity and avoiding off-target effects.

• Blocking Metabolic Sites: The gem-disubstitution can shield adjacent positions from metabolic enzymes, improving the pharmacokinetic profile of a compound.

• Novel Chemical Space: This substitution pattern is less explored than others, offering opportunities for novel intellectual property.

Core Synthetic Strategies

The construction of the 3,3-disubstituted pyrrolidine core is a key challenge. The choice of synthetic route is dictated by the desired substituents and the need for stereochemical control. Several robust methods have been established.

Intramolecular Cyclization Approaches

A common and powerful strategy involves the cyclization of acyclic precursors. This can be achieved through various chemical transformations.

• Intramolecular Michael Addition: This approach involves the addition of a nitrogen-centered nucleophile to an α,β-unsaturated ester or ketone. The key is the synthesis of the acyclic precursor, which can be assembled through multi-step sequences.

• Palladium-Catalyzed Carboamination: This method allows for the synthesis of enantiomerically enriched pyrrolidines from readily available alkenyl or aryl bromides and γ-aminoalkene derivatives.[4] The mechanism is believed to involve the intramolecular insertion of the alkene into a palladium-nitrogen bond.[4]

• Ring-Closing Metathesis (RCM): Diallylic amines can be cyclized using ruthenium-based catalysts (e.g., Grubbs' catalyst) to form a 3-pyrroline, which can then be reduced to the corresponding pyrrolidine.[5] This method is valued for its functional group tolerance.

[3+2] Cycloaddition Reactions

These reactions are highly efficient for constructing the five-membered ring in a single step.

• Azomethine Ylide Cycloaddition: The reaction of an azomethine ylide with an electron-deficient alkene is a cornerstone of pyrrolidine synthesis.[6] By selecting appropriate starting materials, diverse substitution patterns can be achieved. Metal-catalyzed asymmetric versions of this reaction provide excellent stereocontrol.[7]

Asymmetric "Clip-Cycle" Synthesis

A more recent and innovative approach involves an asymmetric "clip-cycle" methodology.[8] This technique uses a chiral phosphoric acid to catalyze an enantioselective intramolecular aza-Michael cyclization, yielding 3,3-disubstituted pyrrolidines with high enantioselectivity.[8]

Workflow for Synthetic Route Selection

Caption: Logic for selecting a synthetic route.

Executing SAR Studies: A Systematic Approach

Once a robust synthetic route to the core is established, the SAR exploration can begin. The goal is to systematically probe how different functional groups at various positions on the scaffold affect biological activity.

Library Design and Key Diversification Points

A successful SAR campaign relies on a well-designed library of analogs. The primary points for diversification on the 3,3-disubstituted pyrrolidine scaffold are:

• C3 Substituents (R¹ and R²): These are critical for probing the shape and nature of the binding pocket. Modifications can include varying alkyl chain length, introducing aromatic or heteroaromatic rings, and adding hydrogen bond donors/acceptors.

• Nitrogen Substituent (R³): This position often points towards the solvent-exposed region and can be modified to improve solubility, modulate basicity (pKa), or introduce additional binding interactions.

• Other Ring Positions (C2, C4, C5): While the focus is on C3, substitution at other positions can also be explored to optimize activity, although this often requires a different synthetic approach.[9][10]

Case Study: Monoamine Reuptake Inhibitors

A series of 3,3-disubstituted pyrrolidines were investigated as triple reuptake inhibitors for serotonin, norepinephrine, and dopamine.[11] This class of compounds has potential as antidepressants.

Compound	R¹	R²	SERT Ki (nM)	NET Ki (nM)	DAT Ki (nM)
1	Phenyl	4-Chlorophenyl	5.2	12	8.5
2	Phenyl	4-Fluorophenyl	3.8	9.1	7.9
3	Phenyl	3,4-Dichlorophenyl	1.1	4.3	2.7
4	Phenyl	4-Methoxyphenyl	15	35	28
5	Cyclohexyl	4-Chlorophenyl	25	88	75

Data adapted from literature reports for illustrative purposes.[11]

SAR Insights from the Case Study:

• Aromaticity at R¹/R² is crucial: Replacing a phenyl group with a cyclohexyl group (Compound 5 vs. 1) led to a significant loss of potency across all three transporters.

• Electronic effects of substituents matter: Introducing electron-withdrawing groups on the phenyl ring at R² (e.g., Cl, F) generally maintained or improved potency (Compounds 2 and 3). The 3,4-dichloro substitution (Compound 3) was particularly favorable.

• Electron-donating groups are detrimental: The addition of a methoxy group (Compound 4) resulted in a noticeable decrease in activity.

This systematic modification and subsequent biological testing allow researchers to build a clear picture of the pharmacophore and guide the design of more potent and selective compounds.

Experimental Protocol: Synthesis of a 3,3-Disubstituted Pyrrolidine Core

This section provides a representative protocol for the synthesis of a 3,3-diphenylpyrrolidine derivative, a common starting point for SAR studies.

Objective: To synthesize N-benzyl-3,3-diphenylpyrrolidine.

Reaction Scheme:

• Alkylation of diphenylacetonitrile with 1-bromo-2-chloroethane.

• Reduction of the nitrile to a primary amine.

• Intramolecular cyclization via N-alkylation.

• N-benzylation of the resulting pyrrolidine.

Step-by-Step Methodology:

• Synthesis of 4-chloro-2,2-diphenylbutanenitrile:

  • To a solution of diphenylacetonitrile (1.0 eq) in anhydrous THF, add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere.

  • Allow the mixture to stir at room temperature for 30 minutes.

  • Add 1-bromo-2-chloroethane (1.2 eq) dropwise and heat the reaction to reflux for 16 hours.

  • Causality: Sodium hydride is a strong base used to deprotonate the carbon alpha to the nitrile, forming a nucleophilic carbanion. Refluxing ensures the reaction goes to completion.

  • Cool the reaction, quench carefully with water, and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over sodium sulfate, and concentrate under reduced pressure. Purify by column chromatography.

• Synthesis of 4-amino-2,2-diphenylbutanenitrile:

  • Dissolve the product from step 1 in a solution of ammonia in methanol (7N).

  • Transfer the solution to a sealed pressure vessel and heat at 80 °C for 24 hours.

  • Causality: The high pressure and temperature facilitate the nucleophilic substitution of the chloride with ammonia.

  • Cool the vessel, concentrate the mixture, and purify the residue.

• Synthesis of 3,3-diphenylpyrrolidine:

  • Dissolve the amino-nitrile from step 2 in anhydrous THF.

  • Add lithium aluminum hydride (LAH) (2.0 eq) portion-wise at 0 °C.

  • Heat the reaction to reflux for 6 hours.

  • Causality: LAH is a powerful reducing agent that reduces the nitrile to a primary amine. The elevated temperature promotes the subsequent intramolecular cyclization to form the pyrrolidine ring.

  • Cool to 0 °C and quench sequentially with water, 15% NaOH solution, and water (Fieser workup).

  • Filter the resulting solids and concentrate the filtrate to yield the product.

• Synthesis of N-benzyl-3,3-diphenylpyrrolidine:

  • Dissolve 3,3-diphenylpyrrolidine (1.0 eq) in dichloromethane.

  • Add triethylamine (1.5 eq) followed by benzyl bromide (1.1 eq).

  • Stir at room temperature for 12 hours.

  • Causality: Triethylamine acts as a base to neutralize the HBr formed during the N-alkylation reaction.

  • Wash the reaction mixture with saturated sodium bicarbonate solution, dry the organic layer, and concentrate. Purify by column chromatography to obtain the final product.

Self-Validation: Each step should be monitored by TLC, and the structure of the final product confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry to ensure purity and identity.

Conclusion and Future Directions

The 3,3-disubstituted pyrrolidine scaffold is a privileged structure in modern drug discovery.[12] Its ability to present substituents in a well-defined three-dimensional arrangement provides a powerful tool for optimizing ligand-receptor interactions. Advances in synthetic chemistry, particularly in asymmetric catalysis, are continually expanding the accessible chemical space for these compounds.[8][13] Future SAR studies will likely focus on creating more complex and diverse libraries, incorporating spirocyclic systems and other unique substituents to tackle increasingly challenging biological targets.[14][15]

References

• D'Andrea, P., & Pedone, C. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4885. [Link]

• Vallejo, J. A., et al. (2024). Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. International Journal of Molecular Sciences, 25(10), 5430. [Link]

• Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257–10274. [Link]

• Griffin, J. R., et al. (2020). Asymmetric “Clip-Cycle” Synthesis of Pyrrolidines and Spiropyrrolidines. Organic Letters, 22(20), 7916–7921. [Link]

• Singh, R., & Singh, P. (2023). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). ResearchGate. [Link]

• Vallejo, J. A., et al. (2024). Structure-activity relationship of pyrrolidine pentamine derivatives as inhibitors of the aminoglycoside 6'- N -acetyltransferase type Ib. PubMed. [Link]

• Doulcet, J., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Cell Chemical Biology, 25(12), 1534-1541.e5. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Organic Chemistry Portal. [Link]

• Micheli, F., et al. (2008). Novel 3,3-disubstituted pyrrolidines as selective triple serotonin/norepinephrine/dopamine reuptake inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(23), 6143-6147. [Link]

• Trost, B. M., & Silverman, S. M. (2012). Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines. Journal of the American Chemical Society, 134(11), 4941–4954. [Link]

• Ney, J. E., & Wolfe, J. P. (2010). Asymmetric Palladium-Catalyzed Carboamination Reactions for the Synthesis of Enantiomerically Enriched 2-(Arylmethyl)- and 2-(Alkenylmethyl) pyrrolidines. Angewandte Chemie International Edition, 49(37), 6620-6622. [Link]

• Doulcet, J., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. ResearchGate. [Link]

• Franklin, A. A., & Davis, F. A. (2003). Asymmetric Synthesis of trans-2,5-Disubstituted Pyrrolidines from Enantiopure Homoallylic Sulfonamides via Iodocyclization. Organic Letters, 5(26), 5035–5038. [Link]

• Kumar, S., & Kumar, V. (2020). Construction of Spiro[pyrrolidine-3,3′-oxindoles] — Recent Applications to the Synthesis of Oxindole Alkaloids. Asian Journal of Organic Chemistry, 9(10), 1531-1551. [Link]

• Doulcet, J., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. PubMed. [Link]

• Poli, G., et al. (2007). Asymmetric synthesis of 2,5-disubstituted 3-hydroxypyrrolidines based on stereodivergent intramolecular iridium-catalyzed allylic aminations. Organic & Biomolecular Chemistry, 5(1), 187-200. [Link]

• Kumar, A., et al. (2020). Synthesis and molecular modeling studies of cholinesterase inhibitor dispiro[indoline-3,2′-pyrrolidine-3′,3′′-pyrrolidines]. RSC Advances, 10(38), 22606-22614. [Link]

• Shubin, A. A., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 29(20), 4811. [Link]

• Zhabanov, A. A., et al. (2024). EFFICIENT MULTIGRAM SYNTHESIS OF 3,3-SPIRO-α-PROLINE CONTAINING CHIMERAS. ChemRxiv. [Link]

• Scott, T. G., et al. (2014). Design and Synthesis of Pyrrolidine-based Fragments That Sample Three-dimensional Molecular Space. ACS Medicinal Chemistry Letters, 5(11), 1202–1207. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 3-pyrrolines. Organic Chemistry Portal. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors [mdpi.com]
• 4. Asymmetric Palladium-Catalyzed Carboamination Reactions for the Synthesis of Enantiomerically Enriched 2-(Arylmethyl)- and 2-(Alkenylmethyl) pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3-Pyrroline synthesis [organic-chemistry.org]
• 6. enamine.net [enamine.net]
• 7. Design and Synthesis of Pyrrolidine-based Fragments That Sample Three-dimensional Molecular Space - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib [mdpi.com]
• 10. Structure-activity relationship of pyrrolidine pentamine derivatives as inhibitors of the aminoglycoside 6'- N -acetyltransferase type Ib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Novel 3,3-disubstituted pyrrolidines as selective triple serotonin/norepinephrine/dopamine reuptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines [organic-chemistry.org]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis and molecular modeling studies of cholinesterase inhibitor dispiro[indoline-3,2′-pyrrolidine-3′,3′′-pyrrolidines] - RSC Advances (RSC Publishing) [pubs.rsc.org]

Physicochemical Profiling of 3-Fluoro-3-methylpyrrolidine: Modulation of Basicity and Lipophilicity in Medicinal Chemistry

Executive Summary

This technical guide analyzes the physicochemical properties of 3-fluoro-3-methylpyrrolidine , a specialized saturated heterocycle used in modern drug discovery. Unlike simple pyrrolidine, this disubstituted scaffold offers a unique opportunity to modulate basicity (pKa) and lipophilicity (LogD) simultaneously. By leveraging the high electronegativity of fluorine alongside the steric and lipophilic bulk of a methyl group, researchers can fine-tune the ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of lead compounds, specifically targeting metabolic stability and membrane permeability.

The Fluorine-Methyl Interplay: Modulation of pKa[1]

The introduction of fluorine into a saturated amine scaffold is a proven strategy to lower basicity. However, the geminal combination of fluorine and a methyl group at the C3 position of pyrrolidine creates a specific electronic environment that distinguishes 3-fluoro-3-methylpyrrolidine from its monosubstituted counterparts.

Mechanistic Causality

The basicity of the pyrrolidine nitrogen is driven by the availability of its lone pair for protonation.

• Inductive Withdrawal (-I): The fluorine atom at C3 exerts a strong electron-withdrawing effect through the

  -framework. This pulls electron density away from the nitrogen atom (two bonds away), destabilizing the protonated ammonium species and lowering the pKa.

• Geminal Methyl Modulation (+I): The methyl group is weakly electron-donating. While the fluorine's withdrawal dominates, the methyl group provides a slight compensatory inductive effect and increases steric bulk, which can subtly affect solvation shells around the nitrogen.

Comparative pKa Data

The following table synthesizes experimental trends and calculated values to illustrate the "Fluorine Scan" effect.

Scaffold	Substituent (C3)	pKa (Experimental/Predicted)	Electronic Effect
Pyrrolidine	H, H	11.27	Baseline (High Basicity)
3-Methylpyrrolidine	Me, H	~11.4	+I Effect (Slight Increase)
3-Fluoropyrrolidine	F, H	9.4	-I Effect (Significant Drop)
3,3-Difluoropyrrolidine	F, F	~7.0	Synergistic -I (Drastic Drop)
3-Fluoro-3-methylpyrrolidine	F, Me	9.5 – 9.7	Balanced Modulation

Note: The pKa of 3-fluoro-3-methylpyrrolidine is estimated to be slightly higher than 3-fluoropyrrolidine due to the electron-donating nature of the geminal methyl group, yet it remains significantly less basic than the parent pyrrolidine.

Structural Logic Diagram

The following diagram visualizes the competing electronic effects governing the pKa of this scaffold.

Figure 1: Competing inductive effects. The strong withdrawal from Fluorine dominates, but Methyl provides minor modulation.

Lipophilicity and Permeability (LogP vs. LogD)

For ionizable amines, the partition coefficient of the neutral species (LogP) is often less relevant than the distribution coefficient (LogD) at physiological pH (7.4).

The LogD Advantage

Unsubstituted pyrrolidine (pKa ~11.3) is almost 100% ionized at pH 7.4. Charged species struggle to cross lipid bilayers. By lowering the pKa to ~9.6, 3-fluoro-3-methylpyrrolidine increases the fraction of the neutral (membrane-permeable) species by nearly two orders of magnitude compared to the parent ring, despite the intrinsic polarity of the C-F bond.

• Fraction Neutral Calculation:

  • Pyrrolidine (pH 7.4): ~0.01% Neutral

  • 3-F-3-Me-Pyrrolidine (pH 7.4): ~0.6% Neutral

Metabolic Blocking

The C3 position in pyrrolidine is a common "soft spot" for metabolic oxidation by Cytochrome P450 enzymes.

• Substitution: Replacing the C-H bonds with C-F and C-Me blocks this metabolic liability.

• Conformation: The substituents bias the ring pucker, potentially locking the bioactive conformation and improving target selectivity.

Experimental Protocol: F NMR pKa Determination

While potentiometric titration is standard, it requires large sample quantities. For fluorinated building blocks,

F NMR pH titration is the superior method. It is non-destructive, requires only micrograms of material, and eliminates interference from impurities that lack fluorine.

Materials

• Compound: 3-Fluoro-3-methylpyrrolidine HCl (approx. 2-5 mg).

• Solvent: 90% H₂O / 10% D₂O (for lock).

• Buffers: Phosphate-Citrate buffer series (pH 2.0 to 12.0).

• Internal Standard: Trifluoroacetic acid (TFA) or Trichlorofluoromethane (external capillary).

Workflow Methodology

• Sample Preparation: Dissolve the substrate in the D₂O/H₂O mixture to a concentration of ~1 mM.

• pH Adjustment: Adjust the pH of the solution using dilute HCl or NaOH. Measure pH using a micro-electrode.

• Acquisition: Acquire

  F NMR spectra (proton-decoupled) at varying pH points (minimum 8 points spanning the expected pKa).

• Data Analysis: Plot the chemical shift (

  ) vs. pH. The fluorine signal will shift significantly as the nitrogen protonates/deprotonates due to the change in the electric field effect.

• Fitting: Fit the data to the Henderson-Hasselbalch sigmoid equation to extract the inflection point (pKa).

Protocol Visualization

Figure 2: Step-by-step workflow for determining pKa using

F NMR spectroscopy.

Applications in Drug Design[1][2][3]

The 3-fluoro-3-methylpyrrolidine scaffold is not merely a passive linker; it is a functional bioisostere.

• hERG Avoidance: High basicity (pKa > 10) is often correlated with hERG channel inhibition (cardiotoxicity). Lowering the pKa to < 9.0-9.5 reduces the cationic fraction at physiological pH, potentially mitigating this risk.

• Conformational Restriction: The geminal disubstitution creates a high energy barrier for ring inversion. This can be exploited to lock the pyrrolidine ring into a specific "envelope" conformation that matches the receptor binding pocket, reducing the entropic penalty of binding.

References

• Morgenthaler, M. et al. (2007). "Predicting and tuning physicochemical properties in lead optimization: amine basicity." ChemMedChem. Link

• Purser, S. et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews. Link

• Gillis, E. P. et al. (2015). "Applications of Fluorine in Medicinal Chemistry." Journal of Medicinal Chemistry. Link

• ACD/Labs. (2024). "LogP vs LogD - What is the Difference?" ACD/Labs Technical Guides. Link

• Sigma-Aldrich. (2024). "Product Specification: 3-Fluoropyrrolidine hydrochloride." Link

Protocols & Analytical Methods

Application Note: Bioisosteric Replacement of Proline with 3-Fluoro-3-Methylpyrrolidine

Executive Summary

Proline is a unique "molecular hinge" in peptide medicinal chemistry, critical for inducing

-turns and regulating protein folding. However, native proline residues are susceptible to metabolic degradation by prolyl oligopeptidases and often suffer from conformational promiscuity that entropic penalties on target binding.

This guide details the bioisosteric replacement of proline with 3-fluoro-3-methylpyrrolidine (3-F-3-Me-Pro) . This quaternary-substituted analog offers a dual mechanism of action: the fluorine atom introduces electronic bias via the gauche effect, while the methyl group provides steric bulk that locks the pyrrolidine ring pucker. This combination significantly alters the cis/trans amide bond equilibrium, lowers the basicity of the amine (enhancing membrane permeability), and blocks metabolic oxidation at the vulnerable C3 position.

Physicochemical Rationale & Mechanism

The substitution of proline with 3-fluoro-3-methylpyrrolidine is not merely a steric modification; it is a stereoelectronic engineering strategy.

Conformational Locking (The Gauche Effect)

The pyrrolidine ring of proline exists in dynamic equilibrium between two envelope conformations: C

-endo (down) and C -exo (up). This pucker dictates the and backbone dihedral angles.

• Fluorine Effect: Due to the high electronegativity of fluorine, the C3-F bond tends to align gauche to the N-C2 bond (the amine lone pair) to maximize orbital overlap (

  ). This is the "fluorine gauche effect."

• Methyl Effect: The methyl group creates severe 1,3-diaxial steric strain if placed axially. It forces the ring into a conformation where the methyl group is pseudo-equatorial.

Synergy: In 3-fluoro-3-methylpyrrolidine, the quaternary center creates a "conformational lock." Unlike mono-substituted prolines which can still toggle (albeit with an energy penalty), the geminal disubstitution creates a deep energy well, freezing the ring pucker and, consequently, the peptide backbone geometry.

Modulation of Amide cis/trans Equilibrium

The peptide bond preceding proline (

) is unique because the energy difference between cis and trans isomers is small ( kcal/mol), leading to significant populations of the cis isomer (~10-30%).

• 3-F-3-Me-Pro: The steric bulk at C3 destabilizes the cis rotamer significantly more than the trans rotamer due to clashes with the preceding residue's side chain (

  ). This analog is a powerful tool to enforce the trans amide bond , essential for stabilizing -helical or polyproline II (PPII) secondary structures.

Metabolic Stability & Basicity

• Metabolic Blockade: Proline is often oxidized at the C3 or C4 position by metabolic enzymes. Replacing the C3 hydrogens with Fluorine/Methyl completely blocks C3-hydroxylation.

• pKa Shift: The electron-withdrawing fluorine atom inductively lowers the pKa of the pyrrolidine nitrogen (typically by 1.0–2.0 units).

  • Result: At physiological pH, a higher fraction of the molecule exists as the uncharged free base, significantly improving passive membrane permeability .

Visualizing the Design Logic

Figure 1: Decision tree for selecting 3-fluoro-3-methylpyrrolidine to solve specific DMPK and structural liabilities.

Experimental Protocols

Synthesis of the Building Block

Note: While many labs purchase this building block, custom synthesis may be required for specific stereoisomers. Reference Route: Bromofluorination of alkenyl azides (See Piron et al.).

• Starting Material: 3-methyl-3-buten-1-ol.[1]

• Bromofluorination: Treat with Et

  N·3HF and NBS to install the Fluorine and Bromine atoms.

• Cyclization: Base-induced cyclization yields the pyrrolidine core.

• Protection: Standard Boc or Fmoc protection for SPPS utility.

Solid-Phase Peptide Synthesis (SPPS) Incorporation

Challenge: The geminal disubstitution at C3 creates significant steric hindrance near the secondary amine, making acylation difficult. Standard protocols will result in deletion sequences.

Optimized Coupling Protocol:

Step	Reagent/Parameter	Condition	Rationale
Resin	2-Chlorotrityl Chloride (2-CTC)	Low loading (<0.4 mmol/g)	Prevents diketopiperazine formation (common with Pro analogs).
Coupling Reagent	HATU or COMU	3.0 equivalents	Stronger activation required than HBTU/DIC.
Base	HOAt / DIPEA	3.0 / 6.0 equivalents	HOAt reduces racemization and accelerates coupling.
Solvent	DMF (anhydrous)	Min. volume	High concentration drives kinetics.
Time/Temp	Microwave (50°C) or 4h RT	Double Coupling	Heat overcomes the steric barrier of the quaternary C3 center.
Monitoring	Chloranil Test	Qualitative	Kaiser test (ninhydrin) is ineffective for secondary amines (prolines).

Step-by-Step Workflow:

• Swell Resin: DCM for 30 min.

• Deprotection: 20% Piperidine/DMF (

  min). Wash DMF ( ), DCM ( ).[2]

• Activation: Dissolve Fmoc-3-F-3-Me-Pro-OH, HATU, and HOAt in DMF. Add DIPEA immediately before adding to resin.[3]

• Coupling: Shake for 2 hours (Cycle 1). Drain. Repeat with fresh reagents for 2 hours (Cycle 2).

• QC Check: Perform Chloranil test.

  • Blue/Green beads: Secondary amine present (Incomplete coupling).[2]

  • Colorless/Yellow beads: Complete coupling.[3]

• Capping: Acetic anhydride/Pyridine (if coupling is <99%).

Characterization & Validation

F-NMR Conformational Analysis

The most powerful tool for validating the conformation of your analog is Fluorine NMR. The chemical shift of the fluorine atom is highly sensitive to the cis/trans state of the amide bond.

• Sample Prep: Dissolve 2-5 mg of peptide in D

  O or DMSO- .

• Acquisition: Standard

  F parameters (proton decoupled).

• Interpretation:

  • Trans Rotamer: Typically appears upfield relative to the cis rotamer (approx

    ppm difference).

  • Integration: Integrate the distinct peaks to calculate the

    equilibrium constant.

Comparative Data Table (Hypothetical/Representative)

Property	Native Proline	3-Fluoro-Proline	3-Fluoro-3-Methyl-Pro
pKa (Conj. Acid)	~10.6	~9.2	~8.5 - 9.0
LogP (Lipophilicity)	-2.5 (Hydrophilic)	-2.2	-1.5 (Enhanced)
Ring Pucker	Fluxional (Endo Exo)	Biased (Stereochem dependent)	Locked (Rigid)
Metabolic Stability	Low (C3/C4 oxidation)	Moderate	High (Blocked)
Amide Preference	~20% Cis / 80% Trans	~15% Cis / 85% Trans	>95% Trans (Steric)

Experimental Workflow Diagram

Figure 2: Optimized SPPS workflow for sterically hindered proline analogs.

References

• Piron, K., Verniest, G., Van Hende, E., & De Kimpe, N. (2012).[1] Synthesis of 3-fluoropyrrolidines and 3-fluoroazetidines.[1] Arkivoc, 2012(5), 6-15.[1]

• Verhoork, S. J., et al. (2018).[4] Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry.[4][5][6][7] Biochemistry, 57(43), 6132–6152.

• Newberry, R. W., & Raines, R. T. (2016). The n→π* Interaction. Accounts of Chemical Research, 50(8), 1838–1846.

• BenchChem. (2025).[2][8] Application Notes and Protocols for the Solid-Phase Synthesis of Peptides Containing Sterically Hindered Dipeptides.

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 4. Conformational landscape of substituted prolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. 3S-fluoroproline as a probe to monitor proline isomerization during proein folding by 19F-NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note &amp; Protocols: Strategic Fluorination of Pyrrolidines in Drug Discovery

A Senior Application Scientist's Guide to Late-Stage Fluorination vs. The Building Block Approach

Executive Summary: The Fluorinated Pyrrolidine Advantage

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. The strategic introduction of fluorine into this scaffold offers a powerful tool for modulating a molecule's physicochemical and pharmacological properties. Fluorination can enhance metabolic stability by blocking sites of oxidative metabolism, increase binding affinity through favorable electrostatic interactions, and fine-tune lipophilicity (logP) and acidity (pKa) to improve pharmacokinetic profiles.[1][2][3][4]

Two primary strategic paradigms exist for accessing these valuable motifs: Late-Stage Fluorination (LSF) , where fluorine is introduced at or near the end of a synthetic sequence, and the Building Block Approach , which utilizes pre-fluorinated pyrrolidine synthons for elaboration. The choice between these strategies is a critical decision in any drug discovery program, profoundly impacting timelines, scalability, and the ability to conduct thorough Structure-Activity Relationship (SAR) studies. This guide provides an in-depth analysis of both approaches, complete with field-proven insights and detailed experimental protocols to empower researchers in making the optimal strategic choice.

Conceptual Framework: A Tale of Two Strategies

The decision to pursue LSF versus a building block strategy is dictated by the specific goals of the project, whether it's rapid lead diversification, process development for scale-up, or the synthesis of radiolabeled tracers.

Late-Stage Fluorination (LSF): Speed and Diversification

LSF involves the introduction of a fluorine atom onto a complex, often fully assembled, pyrrolidine-containing molecule.[5][6] This approach is exceptionally powerful for SAR exploration, where a common advanced intermediate can be converted into a diverse array of fluorinated analogues.

• Core Advantages:

  • Rapid SAR: Enables the synthesis of numerous analogs from a single precursor, accelerating the exploration of how fluorine impacts biological activity at different positions.

  • PET Imaging: LSF is the cornerstone of synthesizing 18F-labeled positron emission tomography (PET) tracers, as the short half-life of 18F (t1/2 ≈ 110 min) necessitates its incorporation at the very end of the synthesis.[5][7]

• Inherent Challenges:

  • Selectivity: Achieving site-selectivity on a complex molecule with multiple potential reaction sites can be difficult.

  • Functional Group Tolerance: The often harsh conditions required for fluorination may not be compatible with sensitive functional groups present in the advanced intermediate.[2][5]

  • Rearrangements: Certain reagents, particularly deoxofluorinating agents, can induce unexpected skeletal rearrangements.[8][9][10]

The Building Block Approach: Robustness and Scalability

This strategy involves the de novo synthesis of a simple, fluorinated pyrrolidine synthon. This well-characterized building block is then incorporated into the target molecule using standard, reliable chemical transformations.[1][3][11][12]

• Core Advantages:

  • Reliability & Scalability: The synthesis is often more robust and easier to scale, as the challenging fluorination step is performed on a simple, small molecule.[1][3][13]

  • Stereochemical Control: Provides unambiguous control over the position and stereochemistry of the fluorine atom, which is established early in the synthesis.

  • Avoids Harsh Reagents on Complex Molecules: Protects the final drug candidate from potentially destructive fluorination conditions.

• Inherent Challenges:

  • Less Convergent: Can lead to longer overall synthetic routes.

  • Limited Flexibility: A new building block must be designed and synthesized for each new desired fluorine substitution pattern, making it less suitable for rapid SAR studies.

Strategic Decision Workflow

The optimal strategy is context-dependent. A medicinal chemist must weigh the need for speed and flexibility against the demand for robustness and scale. The following workflow provides a decision-making framework.

Caption: Strategic workflow for selecting a fluorination approach.

Application & Protocols: Late-Stage Fluorination

Guiding Principles: Deoxofluorination of Hydroxyproline Derivatives

One of the most common LSF tactics involves the deoxofluorination of hydroxyproline, a readily available chiral starting material.[14] The hydroxyl group is an excellent synthetic handle that can be directly replaced by fluorine. This reaction typically proceeds via an SN2 mechanism, resulting in an inversion of stereochemistry at the carbon center.

Causality Behind Experimental Choices:

• Reagent Selection: While (Diethylamino)sulfur trifluoride (DAST) is a classic reagent, it is known for its thermal instability and potential for explosive decomposition.[14] Newer reagents like Deoxo-Fluor™ or PyFluor offer improved safety profiles and are often preferred in modern laboratories.[9][15] The choice depends on substrate reactivity and safety considerations.

• Solvent: Anhydrous, non-protic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are crucial to prevent quenching of the highly reactive fluorinating agent.

• Temperature Control: Reactions are initiated at low temperatures (-78 °C) to control the exothermic reaction between the alcohol and the fluorinating agent, minimizing side reactions. The reaction is then allowed to slowly warm to promote the SN2 displacement.

Protocol 1: LSF Deoxofluorination of N-Boc-(2S,4R)-4-hydroxyproline

This protocol describes the synthesis of N-Boc-(2S,4S)-4-fluoropyrrolidine-2-carboxylic acid, a key intermediate for various bioactive molecules, via SN2 fluorination.

Caption: LSF via deoxofluorination with stereochemical inversion.

Materials:

• N-Boc-(2S,4R)-4-hydroxyproline (1.0 equiv)

• Deoxo-Fluor™ (bis(2-methoxyethyl)aminosulfur trifluoride) (1.5 equiv)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Argon or Nitrogen gas supply

Procedure:

• Inert Atmosphere: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and argon inlet, add N-Boc-(2S,4R)-4-hydroxyproline (1.0 equiv).

• Dissolution: Dissolve the starting material in anhydrous DCM (approx. 0.1 M concentration).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add Deoxo-Fluor™ (1.5 equiv) dropwise via syringe over 15 minutes. Ensure the internal temperature does not rise above -70 °C.

• Reaction: Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm slowly to room temperature and stir overnight (approx. 16 hours).

• Quenching: Carefully cool the mixture to 0 °C in an ice bath. Slowly and cautiously quench the reaction by the dropwise addition of saturated aqueous NaHCO₃ until gas evolution ceases. (Caution: Quenching is exothermic and releases HF gas. Perform in a well-ventilated fume hood).

• Workup: Transfer the mixture to a separatory funnel. Separate the layers. Extract the aqueous layer with DCM (3x).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃, water, and brine.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the residue by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford the pure N-Boc-(2S,4S)-4-fluoropyrrolidine product.

Self-Validation System:

• TLC Analysis: Monitor reaction progress (disappearance of starting material).

• 19F NMR: A single resonance confirming the presence of the C-F bond.

• 1H NMR: Diastereotopic splitting of protons adjacent to the fluorine atom.

• Mass Spectrometry: Confirm the molecular weight of the product.

• Chiral HPLC/SFC: Confirm the stereochemical outcome and enantiomeric purity.

Application & Protocols: The Building Block Approach

Guiding Principles: Cyclization of a Fluorinated Precursor

This approach constructs the fluorinated pyrrolidine ring from an acyclic, fluorine-containing precursor. The key is a reliable cyclization step, often an intramolecular nucleophilic substitution or reductive amination. This strategy provides excellent control over fluorine's placement.

Causality Behind Experimental Choices:

• Precursor Design: The acyclic precursor is designed to contain a nucleophilic nitrogen and an electrophilic carbon center (e.g., a leaving group like a tosylate or halide) positioned for a favorable 5-exo-trig cyclization.

• Base Selection: A non-nucleophilic base (e.g., K₂CO₃, Cs₂CO₃) is used to deprotonate the amine/amide nucleophile without competing in the substitution reaction. Cesium carbonate is often used to accelerate SN2 reactions via the "cesium effect".

• Solvent: A polar aprotic solvent like acetonitrile (ACN) or dimethylformamide (DMF) is ideal for promoting SN2 reactions.

Protocol 2: Synthesis of N-Tosyl-3-fluoropyrrolidine

This protocol demonstrates the construction of a fluorinated pyrrolidine ring via intramolecular cyclization, a hallmark of the building block strategy.[16]

Sources

• 1. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmtech.com [pharmtech.com]
• 3. apolloscientific.co.uk [apolloscientific.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. Late-Stage Fluorination: From Fundamentals to Application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Radiosyntheses using Fluorine-18: the Art and Science of Late Stage Fluorination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrrolidine and oxazolidine ring transformations in proline and serine derivatives of α-hydroxyphosphonates induced by deoxyfluorinating reagents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Pyrrolidine and oxazolidine ring transformations in proline and serine derivatives of α-hydroxyphosphonates induced by deoxyfluorinating reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Practical syntheses of 4-fluoroprolines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chemrxiv.org [chemrxiv.org]
• 16. Synthesis of 3-fluoropyrrolidines and 4-fluoropyrrolidin-2-ones from allylic fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Fluoropyrrolidine Integrity Assurance

Topic: Preventing Defluorination During Pyrrolidine Deprotection Ticket ID: FP-DEP-001 Status: Resolved / Guide Available

Core Concept: The "Push-Pull" Destabilization

Before attempting any deprotection, you must understand why your substrate is decomposing. The stability of fluoropyrrolidines—specifically 3-fluoropyrrolidines—is governed by stereoelectronic effects.

The Mechanism of Failure: Defluorination typically occurs via

-elimination (specifically E1cB-like or E2).

• The Push: When the nitrogen protecting group (e.g., Boc) is removed, the nitrogen lone pair becomes available.

• The Pull: The electronegative fluorine atom at the

  -position creates an electron-deficient center.

• The Collapse: If the nitrogen lone pair can align anti-periplanar to the C-F bond (or if a base abstracts the

  -proton), fluoride is expelled, leading to the formation of 3-pyrroline (which often polymerizes) or ring-opening decomposition.

Key Rule: Protonation is Protection. As long as the nitrogen is protonated (ammonium salt), the lone pair is locked, and elimination is kinetically suppressed.

Mechanism Visualization

Figure 1: The "Push-Pull" mechanism showing why free-basing leads to decomposition, while salt formation preserves integrity.

Diagnostic: Is Your Experiment at Risk?

Not all fluoropyrrolidines are equally unstable. Use this checklist before selecting a protocol.

Risk Factor	High Risk Scenario	Low Risk Scenario
Fluorine Position	3-Fluoro ( to Nitrogen)	3,3-Difluoro (Gem-difluoro is generally more stable due to lack of -protons for E1cB, though still sensitive)
Stereochemistry	Trans-3-fluoro-4-hydroxy (Perfect anti-periplanar alignment for elimination)	Cis-3-fluoro-4-hydroxy (Geometric constraints hinder elimination)
Target Form	Free Base (Oil/Liquid)	Hydrochloride/TFA Salt (Solid)
Protecting Group	Fmoc (Requires base)	Boc/Cbz (Acid/Hydrogenation)

Troubleshooting & Protocols (Q&A)

Scenario A: The "Black Tar" Result (N-Boc Deprotection)

User Question: "I treated my N-Boc-3-fluoropyrrolidine with 50% TFA/DCM, then rotovapped and neutralized with sat. NaHCO3. The oil turned black and I lost all product. What happened?"

Diagnosis: You generated the free amine in the presence of water and heat (rotovap). The free base rapidly eliminated HF and polymerized.

Solution: The "Salt Isolation" Protocol Do not neutralize. Isolate the amine as the Hydrochloride salt. This salt is stable, crystalline, and storable.

Protocol 1: HCl Deprotection (anhydrous)

• Dissolution: Dissolve N-Boc substrate (1.0 equiv) in a minimal amount of dry EtOAc or 1,4-dioxane.

• Acid Addition: Cool to 0°C. Add 4M HCl in Dioxane (5–10 equiv) dropwise.

  • Why HCl? HCl salts are generally more crystalline and less hygroscopic than TFA salts, making them easier to handle without water.

• Reaction: Stir at 0°C to RT. Monitor by TLC (stain with Ninhydrin; starting material will disappear).

• Workup (CRITICAL):

  • Do NOT add water or base.

  • Add excess diethyl ether (

    ) or MTBE to the reaction mixture. The amine hydrochloride should precipitate as a white solid.

  • Filter the solid under nitrogen/argon.

  • Wash with

    . Dry under vacuum.[1][2][3]

• Result: Stable 3-fluoropyrrolidine

  HCl.

Scenario B: "I Must Have the Free Base"

User Question: "My next step involves a nucleophilic substitution that requires the free amine. I cannot use the salt. How do I free-base without decomposition?"

Diagnosis: You need a "Transient Free-Base" strategy. You cannot store the free base, so you must generate it in situ at low temperature.

Protocol 2: In-Situ Neutralization (Low Temp)

• Suspend: Suspend the stable HCl salt (from Protocol 1) in the solvent for your next reaction (e.g., DCM, THF).

• Cool: Cool the mixture to -78°C or -20°C .

• Neutralize: Add a non-nucleophilic organic base (e.g., DIPEA or 2,6-Lutidine) exactly 1.0–1.1 equiv.

  • Why Organic Base? Avoids the aqueous phase where hydroxide ions can accelerate elimination.

• Proceed: Add your electrophile (e.g., acid chloride, alkyl halide) immediately while cold. Allow to warm only after the amine has reacted.

Scenario C: Acid-Sensitive Substrates (TMSOTf Method)

User Question: "My molecule has an acid-sensitive acetal elsewhere. HCl/Dioxane destroys it. How do I remove the Boc group?"

Diagnosis: Strong Brønsted acids are incompatible. You need a Lewis Acid approach that cleaves the Boc group under essentially neutral conditions.

Protocol 3: TMSOTf / 2,6-Lutidine This method cleaves Boc carbamates via a silyl carbamate intermediate, avoiding free carbocations and strong protons.

• Dissolve: Dissolve substrate in dry DCM (0.1 M).

• Add Base: Add 2,6-lutidine (1.5 equiv).

• Add Reagent: Cool to 0°C. Add TMSOTf (Trimethylsilyl trifluoromethanesulfonate) (1.1–1.5 equiv) dropwise.

• Reaction: Stir for 30–60 mins.

• Quench: Quench with MeOH (converts silyl carbamate to amine salt).

• Purification: Isolate as the salt or proceed directly to the next step.

Scenario D: The Fmoc Trap

User Question: "I am trying to remove Fmoc from a 3-fluoropyrrolidine using 20% Piperidine/DMF, but I see significant elimination."

Diagnosis: Piperidine is a strong secondary amine (

). In the basic environment required for Fmoc removal, the -elimination of HF is competing with the deprotection.

Solution:

• Avoid Fmoc if possible: If you are synthesizing the building block, use Boc or Cbz.

• If Fmoc is mandatory: Use DBU/Thiol or Fluoride-based cleavage (if compatible).

  • DBU (1-2%) + 1-Octanethiol (5-10%) in DMF allows for rapid cleavage where the thiol scavenges the dibenzofulvene, allowing for shorter reaction times (reducing exposure to base).

  • Note: This is still high-risk. Monitor closely and quench immediately into acidic buffer.

Comparative Data: Reagent Selection

Method	Reagent	Conditions	Best For	Risk of Defluorination
Standard Acid	4M HCl / Dioxane	0°C RT	Robust substrates, Salt isolation	Low (if isolated as salt)
Mild Acid	TFA / DCM	0°C	Peptide synthesis	Medium (TFA salts are hygroscopic/acidic)
Lewis Acid	TMSOTf / Lutidine	0°C, DCM	Acid-sensitive groups (acetals)	Very Low
Thermal	HFIP (Hexafluoroisopropanol)	Reflux/MW	Neutral conditions	Low (Solvent driven)
Basic	Piperidine / DMF	RT	Fmoc removal	Critical (Avoid if possible)

Decision Logic (Workflow)

Figure 2: Decision tree for selecting the optimal deprotection and workup strategy.

References

• Choy, J., Jaime-Figueroa, S., Jiang, L., & Wagner, P. (2008).[4] Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Synthetic Communications. Retrieved from [Link]

• Khadse, S. (2014). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. Methods in Molecular Biology. Retrieved from [Link]

Sources

• 1. chem.tamu.edu [chem.tamu.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Boc Resin Cleavage Protocol [sigmaaldrich.cn]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Removal of p-Toluenesulfonic Acid (PTSA)

Current Status: Operational | Topic ID: PUR-004-PTSA | Updated: February 25, 2026[1]

Executive Summary

p-Toluenesulfonic acid (PTSA/TsOH) is a ubiquitous strong organic acid (

) used as a catalyst and salt-forming agent.[1][2] While effective, its residual presence poses two critical risks:

• Chemical Instability: Acid-catalyzed degradation of the final product.[1]

• Genotoxicity (GTI): In the presence of residual alcohols, PTSA can form alkyl tosylates , which are potent alkylating agents. Under ICH M7 guidelines , these are Class 1 or 2 mutagenic impurities requiring control to part-per-million (ppm) levels (typically <1.5 µ g/day intake).[1]

This guide provides validated workflows for the removal of PTSA from reaction mixtures, ranging from standard aqueous extractions to resin-based scavenging for sensitive substrates.

Module 1: Aqueous Workup (Standard Protocol)

Best For: Thermally stable, hydrophobic compounds (

) soluble in organic solvents (DCM, EtOAc, MTBE).

The Science of Solubility

PTSA is highly water-soluble, but it also has significant solubility in polar organic solvents.[3] The objective is to deprotonate PTSA to its sodium salt (sodium p-toluenesulfonate), which forces it to partition almost exclusively into the aqueous phase.

Species	State	Water Solubility	Organic Solubility (DCM/EtOAc)
PTSA (Acid)	Neutral/Ionized	High	Moderate to High
Na-PTSA (Salt)	Ionic	Very High (>800 g/L)	Negligible

Standard Operating Procedure (SOP)

• Dilution: Dilute the reaction mixture with a non-water-miscible solvent (Ethyl Acetate or DCM).

• The Wash (Critical Step): Wash the organic layer with 10% w/v aqueous Sodium Bicarbonate (

  ) .

  • Why

    ? It is mild enough to prevent hydrolysis of sensitive esters but strong enough to fully deprotonate PTSA.

  • Caution: This generates

    gas.[1] Vent the separatory funnel frequently.

• Stoichiometry Check: Ensure the aqueous layer pH is >8. If acidic, repeat the wash.

• Polishing: Wash with brine (saturated NaCl) to break any emulsions and remove residual trapped water.[1]

• Drying: Dry over anhydrous

  or .

Troubleshooting Guide

Q: I still see PTSA in my NMR after the bicarbonate wash. Why?

• Cause: Partition Coefficient Failure.[1] If your product is highly polar (contains amines, alcohols), it may be "dragging" the PTSA salt into the organic phase via ion-pairing.

• Solution: Switch to a "Salting Out" method. Use 2M NaOH (if product is base-stable) saturated with NaCl.[1] The high ionic strength forces the organic sulfonate out of the organic layer.

Q: A thick emulsion formed during the wash.

• Cause: Formation of surfactants.[1] Sodium p-toluenesulfonate itself has hydrotropic properties (surfactant-like behavior).[1][4]

• Solution: Do not shake vigorously. Use gentle inversion. If an emulsion forms, add a small amount of MeOH (breaks surface tension) or filter the biphasic mixture through a pad of Celite.

Module 2: Solid-Phase Scavenging (Sensitive Compounds)

Best For: Acid-sensitive intermediates, water-soluble products (where aqueous wash fails), or parallel synthesis libraries.[1]

The Logic: Ion Exchange

Instead of liquid-liquid extraction, use a Polymer-Supported (PS) Base .[1] The PTSA binds ionically to the resin, and the purified product is obtained by simple filtration.

Recommended Resins

• PS-DIEA / PS-NMM (Tertiary Amine): Weak Base Anion (WBA) exchanger.[1] Best for general acid removal.[1]

• PS-Carbonate (

  ): Stronger base, releases .[1]

• Amberlyst A21: A macroreticular weak base resin (economical for large scale).[1]

SOP: Resin Scavenging

• Calculation: Calculate the theoretical amount of residual PTSA (e.g., 1.0 mmol).

• Equivalents: Add 3.0 - 4.0 equivalents of resin relative to the acid.

  • Example: If resin loading is 1.2 mmol/g, and you have 1.0 mmol PTSA, use ~3.3 grams of resin.

• Solvent Selection: DCM, THF, or MeCN. (Avoid MeOH if using PS-Carbonate to prevent methyl ester formation via transesterification).[1]

• Incubation: Agitate gently (orbital shaker) for 1–2 hours .

  • Note: Do not use magnetic stir bars with resins; they grind the beads, releasing impurities and clogging filters.

• Filtration: Filter through a fritted cartridge or Whatman paper. Rinse the resin cake with solvent to recover entrained product.[5]

Visualizing the Workflow

Caption: Decision tree for selecting the optimal PTSA removal strategy based on product solubility.

Module 3: Trace Analysis & Verification (ICH M7 Compliance)

Why this matters: Simply "not seeing" PTSA in a standard 1H NMR is insufficient for drug substances due to the genotoxicity of alkyl tosylates.

Detection Limits

• 1H NMR: Typically detects ~0.5 - 1.0% (5000 ppm).[1] Insufficient for GTI control.

• HPLC-UV: PTSA has a strong chromophore (UV max ~220 nm and 260 nm).[1]

• LC-MS: Required for ppm-level detection.[1]

Analytical Method (HPLC)

To confirm removal to <0.1%:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).[1]

• Mobile Phase: A: 0.1% Formic Acid in Water | B: Acetonitrile.[1]

• Gradient: 5% B to 95% B.

• Retention: PTSA is very polar and will elute early (often near the solvent front/void volume).

  • Tip: Use a "HILIC" column or an "Aq" type C18 column if PTSA co-elutes with the injection peak.

References

• International Council for Harmonisation (ICH). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (2017).[1][6] Link

• Teasdale, A., & Elder, D. Analytical Control Strategies for Mutagenic Impurities: Current Challenges and Future Opportunities. Trends in Analytical Chemistry, 101, 66-84.[1] (2018).[1][7]

• Biotage. Acid Work-Up and Scavenging: Strategies for Purification.[1] Technical Note TN-102.[1] Link

• Anderson, N. G. Practical Process Research & Development - A Guide for Organic Chemists.[1] Academic Press.[1] (2012).[1] (Focus on aqueous extraction thermodynamics).

Sources

• 1. Cas 657-84-1,Sodium p-toluenesulfonate | lookchem [lookchem.com]
• 2. niir.org [niir.org]
• 3. p-Toluenesulfonic acid CAS#: 104-15-4 [m.chemicalbook.com]
• 4. Sodium p-toluenesulfonate CAS#: 657-84-1 [m.chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Technical Guide: Tosylate vs. Hydrochloride Salts for Drug Stability

Executive Summary: The Strategic Counterion Choice

In small molecule drug development, salt selection is not merely about solubility; it is a multi-dimensional optimization of bioavailability, stability, and manufacturability. While Hydrochloride (HCl) remains the industry "default"—accounting for nearly 50% of all pharmaceutical salts due to its low molecular weight and physiological acceptability—it is not universally optimal.

Tosylate (p-toluenesulfonate) salts have emerged as the premier alternative when HCl fails, particularly for weak bases requiring enhanced lipophilicity, reduced hygroscopicity, or improved solid-state stability. This guide provides an objective, data-driven comparison to assist in the "Go/No-Go" decision process for salt selection.

Physicochemical Performance Comparison

Solubility and the "Common Ion Effect"

While HCl salts generally offer high aqueous solubility in vitro, they often suffer from the Common Ion Effect in vivo. The human stomach contains a high concentration of chloride ions (0.1–0.15 M).

• HCl Mechanism: High gastric [Cl⁻] shifts the equilibrium toward the undissolved salt form (

  limitation), potentially reducing the dissolution rate of HCl salts.

• Tosylate Mechanism: The tosylate anion is not present in significant concentrations in the GI tract. Therefore, tosylate salts often maintain their dissolution driving force better in gastric fluids than their HCl counterparts.

Hygroscopicity and Physical Stability

Hygroscopicity is a frequent failure mode for HCl salts, leading to deliquescence, chemical hydrolysis, or phase changes (pseudopolymorphism).

Feature	Hydrochloride (HCl)	Tosylate (p-TsOH)
Hygroscopicity	High Risk. Many HCl salts are deliquescent (e.g., Ranitidine HCl).	Low Risk. Generally non-hygroscopic due to hydrophobic packing of the toluene ring.
Melting Point	Variable. Can be lower if the lattice energy is dominated by H-bonds only.	High. Strong stacking often results in high-melting, stable crystalline lattices.
Molecular Weight	Low (36.5 g/mol ). High drug loading potential.	High (172.2 g/mol ). Increases total dose weight (drug burden).

Case Study: Prazosin Salt Switching

Research on Prazosin demonstrated the stark difference in physical stability between these two forms.

• Prazosin HCl (Anhydrous): Highly hygroscopic; unstable in high humidity.

• Prazosin Tosylate: Non-hygroscopic; physically stable at 40°C/75% RH.

• Outcome: While Tosylate solved the moisture issue, it showed higher photodegradation, illustrating the trade-offs inherent in salt selection [1].

Critical Safety Analysis: Genotoxic Impurities (GTIs)

The most significant regulatory hurdle in salt selection is the risk of forming Genotoxic Impurities (GTIs) . Both salts can react with residual alcoholic solvents (methanol, ethanol, isopropanol) used during synthesis, but the risk profiles differ drastically.

Mechanism of Alkylating Agent Formation

The interaction between the counterion acid and residual alcohol produces alkylating agents, which can alkylate DNA bases (e.g., N-7 of guanine).

Figure 1: Comparative mechanism of genotoxic impurity formation. Alkyl tosylates present a higher process risk due to lower volatility and higher alkylating potency.

Risk Stratification

Parameter	Alkyl Chlorides (from HCl)	Alkyl Tosylates (from Tosylate)
Example	Methyl Chloride, Ethyl Chloride	Methyl Tosylate, Ethyl Tosylate
Boiling Point	Low (MeCl: -24°C). Often purges naturally.	High (MeTos: 292°C). Persists in solid drug.
Genotoxicity	Weak/Moderate. Often Ames negative or weak positive.	Potent. Strong alkylating agents; Ames positive.[1]
Control Strategy	Purging via drying/vacuum.	Strict Avoidance. Must exclude alcohols in final step.

Expert Insight: When developing a Tosylate salt, avoid using methanol or ethanol in the final crystallization step. Use non-alcoholic solvents (e.g., Acetone, Ethyl Acetate, Water) to eliminate the possibility of ester formation [2].

Marketed Case Studies: Why Tosylate Won

Sorafenib Tosylate (Nexavar)[2][3]

• Challenge: Sorafenib free base is practically insoluble (BCS Class II/IV) and difficult to crystallize in a stable form.

• Solution: The Tosylate salt was selected not just for solubility, but for polymorph stability . The tosylate anion facilitates a crystal lattice stabilized by "chains of fused hydrogen-bonded rings," which provides a robust solid state suitable for micronization and tablet formulation [3].

• Outcome: Successful global launch; stable shelf-life.

Lapatinib Ditosylate (Tykerb/Tyverb)[4]

• Challenge: The free base is highly lipophilic with variable bioavailability.

• Solution: The Ditosylate salt was chosen to improve dissolution kinetics and bioavailability in the fasted state.

• Trade-off: The salt is physically stable but light-sensitive, requiring opaque packaging. It demonstrates that Tosylate can solve dissolution issues even for large, lipophilic molecules [4].

Experimental Protocols

Salt Selection Decision Matrix

Use this logic flow to determine when to switch from HCl to Tosylate.

Figure 2: Strategic decision tree for salt selection, prioritizing HCl but pivoting to Tosylate upon hygroscopicity or bioavailability failure.

Stress Stability Protocol (ICH Q1A)

To validate the superiority of a Tosylate candidate over HCl, perform this head-to-head stress test.

• Sample Prep: Prepare 5g of both HCl and Tosylate salts (unformulated).

• Conditions:

  • Hydrolysis: 0.1N HCl and 0.1N NaOH at 60°C for 24h.

  • Oxidation: 3% H₂O₂ at RT for 4h.

  • Thermal/Humidity: 40°C/75% RH (Open dish) for 4 weeks.

  • Photolysis: 1.2 million lux hours (ICH Q1B).

• Analysis: HPLC for purity; XRPD for polymorphic form changes.

• Success Criteria: < 0.5% total degradation; no form conversion (e.g., hydrate formation).

References

• Prazosin Salt Stability: Photostability and hygroscopicity of prazosin salts. ResearchGate.[2] Link

• Genotoxic Impurities: Genotoxicity profiles of common alkyl halides and esters. PubMed. Link

• Sorafenib Structure: Sorafenib and its tosylate salt: a multikinase inhibitor.[3][4][5][6] PubMed. Link

• Lapatinib Properties: Lapatinib Ditosylate vs Free Base Technical Guide. BenchChem.[7] Link

• Salt Selection Overview: Pharmaceutical Salts: A formulation trick or a clinical conundrum? British Journal of Cardiology. Link

Sources

• 1. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Sorafenib for the treatment of hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is Sorafenib Tosylate used for? [synapse.patsnap.com]
• 6. WO2020055359A2 - Oral dosage form of sorafenib tosylate - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

The Tosylate Advantage: A Comparative Guide to Enhancing Crystallinity in Fluorinated Amines

For researchers, scientists, and drug development professionals, achieving a stable, crystalline form of an active pharmaceutical ingredient (API) is a critical milestone. This guide provides an in-depth technical comparison of tosylate salts against other common salt forms for improving the crystallinity of fluorinated amines, a class of compounds often posing significant crystallization challenges.

The introduction of fluorine into drug candidates is a widely used strategy to enhance metabolic stability, binding affinity, and lipophilicity. However, these same modifications can introduce complexities in the solid-state, making crystallization an arduous process. The unpredictable nature of intermolecular interactions involving organic fluorine, such as C-F···H, C-F···π, and F···F contacts, can frustrate the formation of well-ordered crystal lattices[1][2][3][4][5]. This guide explores the strategic use of p-toluenesulfonic acid (PTSA) to form tosylate salts, a robust method for overcoming these challenges and securing a crystalline solid form.

The Crystallinity Challenge with Fluorinated Amines

Fluorine's high electronegativity and the unique electronic nature of the C-F bond can lead to altered molecular conformations and unpredictable intermolecular interactions, complicating crystal packing[1][2][4]. While fluorination can sometimes promote crystallization through specific interactions, it can also lead to polymorphism or the formation of amorphous material, which is often undesirable for a final drug product due to potential instability and variable bioavailability[6]. The goal, therefore, is to identify a counterion that can consistently guide the fluorinated amine into a stable and well-defined crystalline state.

The Tosylate Anion: A Superior Crystallization Partner

Salt formation is a common and effective method to improve the physicochemical properties of an API[7][8][9]. While hydrochloride is a frequent choice, the tosylate anion offers several distinct advantages that are particularly beneficial for challenging molecules like fluorinated amines. p-Toluenesulfonic acid is a strong, non-oxidizing organic acid that is widely used as a catalyst and intermediate in pharmaceutical synthesis[10][11][12]. Its conjugate base, the tosylate anion, possesses a unique combination of properties that promote high-quality crystal formation.

The inherent tendency of tosylate-containing compounds to crystallize is well-documented[13]. This is attributed to the large, rigid, and planar structure of the tosylate anion, which facilitates ordered packing in the crystal lattice. The presence of the aromatic ring allows for potential π-π stacking interactions, while the sulfonate group provides strong hydrogen bond acceptors, which can interact with the protonated amine of the API.

Performance Snapshot: A Case Study of a Fluorinated Amine Tosylate Salt

A compelling example of the successful application of this strategy is the tosylate salt of trans-N-ethyl-3-fluoro-3-[3-fluoro-4-(pyrrolidin-1-ylmethyl)phenyl]cyclobutanecarboxamide, a histamine-3 receptor antagonist[14][15]. The development of this compound prioritized a salt form with superior solid-state stability and compatibility with pharmaceutical excipients. The tosylate salt was found to be only slightly hygroscopic and possessed high aqueous solubility, making it highly suitable for formulation[14][15].

Physicochemical Characterization

The crystalline nature of this fluorinated amine tosylate salt was confirmed through X-ray powder diffraction (XRPD) and Differential Scanning Calorimetry (DSC)[14][15].

Table 1: Physicochemical Properties of a Fluorinated Amine Tosylate Salt

Property	Value	Significance
Crystallinity	Fully Crystalline	Ensures solid-state stability and consistent physicochemical properties.
Hygroscopicity	Slightly Hygroscopic	Minimal water uptake, which is important for stability and handling.
Aqueous Solubility	High	Beneficial for dissolution and bioavailability.
Melting Point	Onset at approx. 161°C	A sharp, high melting point is indicative of a stable crystalline form.

The XRPD pattern exhibited sharp, well-defined peaks, unequivocally indicating a highly crystalline material[14][15]. The DSC thermogram showed a single, sharp endothermic event at approximately 161°C, corresponding to the melting point of the crystalline salt[14][15].

A Comparative Rationale: Tosylate vs. Hydrochloride Salts

While direct, head-to-head published comparisons of different salt forms for a single fluorinated amine are scarce, a logical comparison based on the principles of crystal engineering and the properties of the counterions can be constructed.

Table 2: Comparative Rationale of Tosylate vs. Hydrochloride Salts for Crystallinity of Fluorinated Amines

Feature	Tosylate (TsO⁻)	Hydrochloride (Cl⁻)	Rationale for Fluorinated Amines
Size & Shape	Large, rigid, planar	Small, spherical	The larger, more structured tosylate anion can act as a "molecular scaffold," providing a greater surface area for ordered interactions and reducing the entropic penalty of crystallization.
Intermolecular Interactions	π-π stacking, hydrogen bonding, van der Waals	Primarily ionic and hydrogen bonding	The tosylate anion offers a wider range of potential interactions to guide crystal packing, which can be crucial for overcoming the unpredictable effects of fluorine. The aromatic ring can engage in favorable interactions with aromatic moieties on the fluorinated amine.
Hygroscopicity	Often low to moderate	Can be highly hygroscopic	The less charge-dense and more hydrophobic nature of the tosylate anion often leads to lower hygroscopicity, improving the stability of the final product.
Polymorphism	Can help in isolating a stable form	Can be prone to polymorphism	The strong ordering influence of the tosylate anion can help to favor a single, stable polymorphic form, reducing the risk of polymorphic transitions during manufacturing and storage.

Experimental Protocols

Protocol 1: Preparation of a Fluorinated Amine Tosylate Salt

This protocol provides a general method for the preparation of a tosylate salt of a fluorinated amine.

• Dissolution of the Free Base: Dissolve the fluorinated amine free base (1.0 equivalent) in a suitable solvent, such as ethyl acetate or methanol, with gentle heating if necessary, until a clear solution is obtained[14][15].

• Addition of p-Toluenesulfonic Acid: To the stirred solution, add a solution of p-toluenesulfonic acid monohydrate (1.0 equivalent) in the same solvent.

• Crystallization: Allow the mixture to cool to ambient temperature and stir for 12-24 hours. The tosylate salt will typically precipitate during this time[14][15]. If no precipitation occurs, cooling the solution or adding an anti-solvent may be necessary.

• Isolation and Drying: Collect the crystals by filtration, wash with a small amount of the cold solvent, and dry under vacuum to a constant weight.

Caption: Experimental workflow for the preparation of a fluorinated amine tosylate salt.

Protocol 2: Characterization of the Crystalline Salt

• X-Ray Powder Diffraction (XRPD): Analyze the dried salt using an X-ray diffractometer to confirm its crystalline nature. A pattern with sharp, well-defined peaks is indicative of a crystalline solid.

• Differential Scanning Calorimetry (DSC): Perform DSC analysis to determine the melting point and assess the thermal stability of the salt. A single, sharp endotherm is characteristic of a pure, crystalline compound.

• Thermogravimetric Analysis (TGA): Use TGA to determine the presence of any residual solvent or water and to assess the decomposition temperature of the salt.

Molecular Interactions Driving Crystallinity

The success of the tosylate anion in promoting the crystallinity of fluorinated amines can be attributed to a combination of favorable intermolecular interactions.

Caption: Intermolecular interactions promoting crystallinity in fluorinated amine tosylate salts.

The primary interaction is the strong, charge-assisted hydrogen bond between the protonated amine and the sulfonate group of the tosylate. Additionally, the aromatic ring of the tosylate can participate in π-π stacking with other tosylate anions or with aromatic moieties on the fluorinated amine. Weaker C-H···π and C-H···F interactions can also contribute to the overall stability of the crystal lattice[1][4][16]. This network of directional interactions effectively guides the molecules into an ordered, crystalline arrangement.

References

• Effects of Fluorine Substitution on the Intermolecular Interactions, Energetics, and Packing Behavior of N-Benzyl Substituted Diketopyrrolopyrroles. Crystal Growth & Design. [Link]

• How Realistic Are Interactions Involving Organic Fluorine in Crystal Engineering? Insights from Packing Features in Substituted Isoquinolines. Crystal Growth & Design. [Link]

• Intermolecular Interactions of Organic Fluorine Seen in Perspective. ACS Publications. [Link]

• Solving the enigma of weak fluorine contacts in the solid state: a periodic DFT study of fluorinated organic crystals. Physical Chemistry Chemical Physics. [Link]

• Molecular Structures Polymorphism the Role of F…F Interactions in Crystal Packing of Fluorinated Tosylates. MDPI. [Link]

• Fluorine Interactions in the 3D Packing of “Pt(IV)I2” Organometallic Molecular Materials: Structural and Computational Approaches. ACS Publications. [Link]

• Synthesis and crystal structures of multifunctional tosylates as basis for star-shaped poly(2-ethyl-2-oxazoline)s. Beilstein Journal of Organic Chemistry. [Link]

• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules. [Link]

• TOSYLATE SALT OF A THERAPEUTIC COMPOUND AND PHARMACEUTICAL COMPOSITIONS THEREOF.

• Salt Selection in Drug Development. Pharmaceutical Technology. [Link]

• Synthesis of Calamitic Fluorinated Mesogens with Complex Crystallization Behavior. MDPI. [Link]

• Tosylate salts of 4-(p-fluorophenyl)-piperidine -3-carbinols.

• Fluorophilic interaction-directed crystallization control in PVDF via ultralow fluorinated organic molecule. Journal of Colloid and Interface Science. [Link]

• Tosylate salt of a therapeutic compound and pharmaceutical compositions thereof.

• Pharmaceutical salts: a formulation trick or a clinical conundrum?. Australian Prescriber. [Link]

• How the Pharmaceutical Industry Uses Aromatic Sulfonic Acids. Capital Resin Corporation. [Link]

• Role of organic fluorine in crystal engineering. ResearchGate. [Link]

• X-ray of tosylate 8. ResearchGate. [Link]

• Preparation of p-toluenesulfonic acid. Leybold. [Link]

• Febuxostat–p-Toluenesulfonic Acid Multi-Component Crystal: Characterization, Crystal Growth and Elucidation of the Salt/Co-Crystal Nature. MDPI. [Link]

• Effect of Fluorination on the Polymorphism and Photomechanical Properties of Cinnamalmalononitrile Crystals. Crystal Growth & Design. [Link]

• Journal of Chemical and Pharmaceutical Research, 2012, 4(1):483-490. JOCPR. [Link]

• Crystal structure of niraparib tosylate monohydrate Form I, (C19H21N4O)(C7H7O3S)(H2O). Cambridge Core. [Link]

• p-Toluenesulfinic acid, sodium salt. Organic Syntheses. [Link]

• X-Ray structure analysis of the tosylate ester of (1S,5S)-6,6-dimethyl-2-[(2S)-3,3,3-trichloro-2-hydroxypropyl]bicyclo[3.1.1]hept-2-ene, the major product of the iron(III) chloride-catalysed ene addition of chloral to (—) -pin-2(10)-ene. Royal Society of Chemistry. [Link]

• Preparation of p-toluenesulfonic acid. PrepChem.com. [Link]

• p-Toluenesulfonamides. Organic Chemistry Portal. [Link]

• Synthesis of Fluorinated Amines: A Personal Account. ACS Publications. [Link]

• Febuxostat–p-Toluenesulfonic Acid Multi-Component Crystal:Characterization, Crystal Growth and Elucidation of theSalt/Co-Crystal Nature. ResearchGate. [Link]

• Alcohol to Tosylate using Tosyl Cl, base. Organic Synthesis. [Link]

• Properties of Amines and their Hydrochloride Salt. ResearchGate. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. acs.figshare.com [acs.figshare.com]
• 4. Solving the enigma of weak fluorine contacts in the solid state: a periodic DFT study of fluorinated organic crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmtech.com [pharmtech.com]
• 9. bjcardio.co.uk [bjcardio.co.uk]
• 10. nbinno.com [nbinno.com]
• 11. capitalresin.com [capitalresin.com]
• 12. echemi.com [echemi.com]
• 13. Synthesis and crystal structures of multifunctional tosylates as basis for star-shaped poly(2-ethyl-2-oxazoline)s - PMC [pmc.ncbi.nlm.nih.gov]
• 14. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 15. EP2124933B1 - Tosylate salt of a therapeutic compound and pharmaceutical compositions thereof - Google Patents [patents.google.com]
• 16. Molecular Structures Polymorphism the Role of F…F Interactions in Crystal Packing of Fluorinated Tosylates | MDPI [mdpi.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 3-Fluoro-3-Methylpyrrolidine p-Toluenesulfonate

Deconstructed Hazard Analysis: A Proactive Assessment

To establish a reliable safety profile, we must analyze the hazards posed by the compound's constituent functional groups: the fluorinated pyrrolidine cation and the tosylate anion.

• The 3-Fluoro-3-Methylpyrrolidine Core: The pyrrolidine ring, a cyclic secondary amine, is the primary source of immediate hazards. Pyrrolidine itself is highly flammable, corrosive, and can cause severe skin burns and eye damage.[1][2][3] It is also harmful if inhaled or swallowed.[4] The introduction of a fluorine atom adds another layer of complexity. Organofluorine compounds can exhibit unique toxicological profiles, and their thermal decomposition may produce highly toxic gases such as hydrogen fluoride.[5]

• The p-Toluenesulfonate (Tosylate) Anion: The tosylate group is a derivative of p-toluenesulfonic acid. While primarily known as an excellent leaving group in organic synthesis, tosylate salts are not benign.[6] Analogous compounds like methyl p-toluenesulfonate are known to be corrosive, capable of causing severe skin and eye damage, and may act as skin sensitizers.[7] The reactivity of the tosylate group implies it can react with biological nucleophiles, necessitating stringent measures to prevent direct contact.

Table 1: Anticipated Hazard Profile

Hazard Classification	Anticipated Risk	Rationale & References
Flammability	Highly Flammable Liquid/Vapor	Based on pyrrolidine. Vapors may form explosive mixtures with air.[2]
Acute Toxicity	Harmful if Swallowed or Inhaled	Based on pyrrolidine and tosylate analogues.[4][8]
Skin Corrosion/Irritation	Causes Severe Skin Burns	Based on pyrrolidine and tosylates.[2][7] Potential for allergic skin reaction.[7]
Eye Damage/Irritation	Causes Serious Eye Damage	Based on pyrrolidine and tosylates.[3][7]
Respiratory Irritation	May Cause Respiratory Irritation	Based on fluorinated tosylates and potential for aerosolization.[9][10]
Long-Term Hazards	Unknown, handle as potentially mutagenic/reprotoxic.	Prudent practice for novel chemicals. Some related compounds have reproductive toxicity warnings.[11]

The Core Directive: Personal Protective Equipment (PPE) Protocol

Given the severe corrosive and irritant nature of the compound's analogues, a multi-layered PPE approach is mandatory. Protection levels must be adapted to the scale and nature of the operation.

Foundational PPE for All Operations

This is the minimum required PPE for handling even trace amounts of the material in a controlled laboratory setting.

• Eye and Face Protection: Tightly-fitting safety goggles in conjunction with a full-face shield are required.[2] The corrosive nature of both the pyrrolidine and tosylate components presents a significant risk of irreversible eye damage from splashes.[3][7]

• Body Protection: A flame-retardant laboratory coat should be worn and fully fastened. For operations involving quantities greater than a few grams or where splashing is likely, a chemically resistant apron is also required.

• Footwear: Fully enclosed, chemical-resistant footwear is mandatory.

Task-Specific Hand and Respiratory Protection

The choice of gloves and respiratory protection depends on the specific procedure being performed. All handling of 3-Fluoro-3-Methylpyrrolidine p-Toluenesulfonate must be conducted within a certified chemical fume hood to control vapor and particulate exposure.[4]

Table 2: Glove and Respiratory Protection Scenarios

Scenario	Glove Protocol	Respiratory Protocol	Justification
Weighing Solid (<1g)	Double-gloving: Inner nitrile glove, outer chemical-resistant glove (e.g., neoprene).[12]	Work within a chemical fume hood.	Protects against incidental contact. Double-gloving allows for safe removal of contaminated outer glove.
Preparing Solutions	Double-gloving: Inner nitrile glove, outer butyl or Silver Shield® glove.[12]	Work within a chemical fume hood.	Provides enhanced protection against solvent and solute breakthrough during liquid handling.
Running Reaction	Double-gloving: Inner nitrile glove, outer butyl or neoprene glove.[12]	Work within a chemical fume hood.	Ensures robust protection during transfers and manipulations over extended periods.
Spill Cleanup	Double-gloving: Inner nitrile glove, outer heavy-duty butyl or laminate gloves.[13]	Full-face air-purifying respirator (APR) with multi-sorbent cartridges (organic vapor, acid gas, particulate P100/P3).[12][13]	Maximum protection is required when dealing with uncontrolled releases and higher concentrations of vapors/particulates.

Operational and Disposal Plans

Adherence to a strict, step-by-step protocol is crucial for mitigating risk. The following procedures integrate the PPE requirements into a validated workflow.

Standard Operating Procedure: Weighing and Dispensing Solid

• Preparation: Don all foundational PPE (goggles, face shield, lab coat). Ensure the chemical fume hood sash is at the appropriate working height and the work area is decontaminated.

• Gloving: Put on two pairs of appropriate gloves as specified in Table 2.

• Staging: Place a tared weigh boat on an analytical balance inside the fume hood. Place the stock container, a spatula, and a labeled receiving flask in the hood.

• Dispensing: Slowly open the stock container. Using the spatula, carefully transfer the desired amount of solid to the weigh boat. Avoid generating dust. Close the stock container immediately.

• Transfer: Carefully transfer the weighed solid into the designated receiving flask.

• Decontamination: Wipe the spatula clean with a solvent-dampened cloth (e.g., ethanol), allowing the solvent to evaporate in the hood. Dispose of the cloth and the weigh boat into a designated solid hazardous waste container.

• Doffing: Remove the outer pair of gloves, turning them inside out, and dispose of them in the solid hazardous waste. With the inner gloves still on, wipe down the work surface. Finally, remove the inner gloves and wash hands thoroughly.

Emergency Response Workflow

Rapid and correct response to an exposure or spill is critical.

Chemical Waste Disposal Plan

All materials contaminated with 3-Fluoro-3-Methylpyrrolidine p-Toluenesulfonate must be treated as hazardous waste.

• Waste Segregation: This compound is a halogenated organic salt. Dispose of waste into a container specifically labeled for "Halogenated Organic Waste." Do not mix with non-halogenated streams.

• Solid Waste: Contaminated gloves, weigh boats, paper towels, and absorbent materials should be collected in a sealed, labeled solid waste container.[2]

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a sealed, labeled liquid waste container. Ensure the container is compatible with the solvents used.

• Disposal Protocol: All waste containers must be kept closed when not in use and stored in a designated satellite accumulation area. Follow your institution's specific procedures for hazardous waste pickup and disposal.[14]

References

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Pyrrolidine. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Pyrrolidone. Retrieved from [Link]

• RSG Safety. (2025). Working Safely with PFAS: A Practical Guide to Selecting the Right PPE. Retrieved from [Link]

• Green Stuff. (2020). Safety Data Sheet (GHS). Retrieved from [Link]

• Superior Industries. (n.d.). Material Safety Data Sheet (MSDS). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2025). Personal Protective Equipment. Retrieved from [Link]

• Princeton University. (n.d.). Standard Operating Procedure for: Fluorine. Retrieved from [Link]

• Vandeputte. (2023). PFAS and PPE: what is the current situation?. Retrieved from [Link]

• University of Alabama at Birmingham. (n.d.). Personal Protective Equipment. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 2,2,2-Trifluoroethyl p-toluenesulfonate. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Sciencemadness.org. (n.d.). Elimination of Tosylates. Retrieved from [Link]

• Chemistry Steps. (n.d.). Mesylates and Tosylates with Practice Problems. Retrieved from [Link]

• MDPI. (2011). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Retrieved from [Link]

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. nj.gov [nj.gov]
• 5. ipo.rutgers.edu [ipo.rutgers.edu]
• 6. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. fishersci.com [fishersci.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. fishersci.com [fishersci.com]
• 11. 3518025.app.netsuite.com [3518025.app.netsuite.com]
• 12. Personal Protective Equipment - Environmental Health & Safety Services – Syracuse University [ehss.syr.edu]
• 13. Working Safely with PFAS: A Practical Guide to Selecting the Right PPE - RSG Safety [rsgsafety.com]
• 14. carlroth.com [carlroth.com]